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Compound of Interest

Compound Name: Clozapine-d4

Cat. No.: B602451

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds such as Clozapine-d4. This
deuterated analog of the atypical antipsychotic drug Clozapine requires stringent handling and
disposal procedures to mitigate potential health risks. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a safe and
compliant laboratory environment.

Health Hazard Information

Clozapine-d4 is classified as a hazardous substance. While specific toxicological data for the
deuterated form is limited, it should be handled with the same precautions as its non-
deuterated counterpart, Clozapine. Clozapine is toxic if swallowed and is suspected of causing
genetic defects and damaging fertility or the unborn child.

Quantitative Data Summary

The following tables summarize key quantitative data for Clozapine, which should be
considered indicative for Clozapine-d4.

Table 1: Toxicological Data for Clozapine
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Parameter Species Route Value
LD50 Rat Intravenous 41.6 mg/kg[1]
Therapeutic Plasma

Human - 350 - 600 ng/mL][2]
Level
Toxic Plasma Level Human - > 1000 ng/mL[2]

Table 2: Physical and Chemical Properties of Clozapine

Property Value

Molecular Weight 326.83 g/mol [3]
Appearance Yellow crystalline solid[1]
Melting Point 183-184 °CJ[1]

Operational Plan for Handling Clozapine-d4

A systematic approach is crucial for the safe handling of Clozapine-d4. The following step-by-
step protocol outlines the necessary precautions from preparation to post-handling procedures.

Engineering Controls

« Ventilation: All handling of Clozapine-d4 powder should be conducted in a certified chemical
fume hood or a glove box to minimize inhalation exposure.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling Clozapine-d4.

Table 3: Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile,
neoprene, or butyl rubber

gloves.

Provides a robust barrier
against skin contact. Nitrile
gloves offer good resistance to
a variety of chemicals, while
butyl and neoprene gloves
provide superior protection
against many solvents and
corrosive materials.[4] Specific
breakthrough time data for
Clozapine is not readily
available; therefore, gloves
should be changed
immediately upon
contamination.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Body Protection

A fully buttoned lab coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates.

Necessary when handling the
powder outside of a fume hood

or in case of a spill.

Hygiene Practices

o Wash hands thoroughly with soap and water after handling Clozapine-d4 and before leaving

the laboratory.

e Do not eat, drink, or smoke in areas where Clozapine-d4 is handled or stored.

» Remove contaminated clothing and PPE immediately and dispose of them as hazardous

waste.
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Disposal Plan for Clozapine-d4

Proper disposal of Clozapine-d4 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Identification: All waste contaminated with Clozapine-d4, including unused product,
empty containers, and disposable PPE, must be classified as hazardous chemical waste.

o Waste Segregation and Storage:

o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Liquid waste should be collected in a separate, compatible, and labeled container.
o Store waste containers in a designated, secure area away from incompatible materials.
» Disposal Method:

o The primary recommended method for the disposal of hazardous chemical waste is
incineration by a licensed waste disposal contractor.[5][6][7] This method ensures the
complete destruction of the compound.

o Landfill disposal should only be considered if incineration is not a viable option and must
be done in a designated hazardous waste landfill in accordance with local, state, and
federal regulations.[8]

» Documentation: Maintain a detailed log of all disposed Clozapine-d4 waste, including
quantities and disposal dates.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Clozapine-d4,
from initial preparation to final disposal.
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Safe handling workflow for Clozapine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

